Basic Blue 162

• IUPAC Name: 3-[4-[(6-methoxy-3-methyl-1,3-benzothiazol-3-ium-2-yl)diazenyl]-N-methylanilino]propanenitrile;methyl sulfate
• InChI: InChI=1S/C19H20N5OS.CH4O4S/c1-23(12-4-11-20)15-7-5-14(6-8-15)21-22-19-24(2)17-10-9-16(25-3)13-18(17)26-19;1-5-6(2,3)4/h5-10,13H,4,12H2,1-3H3;1H3,(H,2,3,4)/q+1;/p-1
• InChI Key: LOVQNOMUPBJUHX-UHFFFAOYSA-M
• Canonical SMILES: C[N+]1=C(SC2=C1C=CC(=C2)OC)N=NC3=CC=C(C=C3)N(C)CCC#N.COS(=O)(=O)[O-]
• Molecular Formula: C20H23N5O5S2
• Molecular Weight: 477.6 g/mol

Description

Basic Blue 162, also known as C.I.Basic Blue 162 or C.I.11059, is a single azo class dye. It is mainly used in acrylic dyeing and printing. The molecular formula of Basic Blue 162 is C20H23N5O5S2.

Synthesis Analysis

The synthesis of Basic Blue 162 involves the diazotization of 6-Methoxybenzo[d]thiazol-2-amine, which is then coupled with 3-(Methyl(phenyl)amino)propanenitrile. The resulting compound is then quaternized using dimethyl sulfate.

Molecular Structure Analysis

The molecular structure of Basic Blue 162 is based on its molecular formula, C20H23N5O5S2. It has a molecular weight of 477.56.

Scientific Research Applications

• Adsorption Studies : Basic Blue 162, like other dyes, has been studied for its adsorption properties. McKay, Ottcburn, and Sweeny (1980) explored the adsorption of a similar dye, Astrazone Blue (Basic Blue 69), on silica and investigated parameters for adsorption isotherms and column studies, which can be related to the properties of Basic Blue 162 in similar contexts (McKay, Ottcburn, & Sweeny, 1980).

• Spectroelectrochemical Analysis : Shenb Bao (1994) conducted a spectroelectrochemical investigation on Basic Blue, examining its electrochemical reduction and observing its redox peaks, cis-trans-tautomerism, and color change effects. This research provides insights into the chemical properties and behavior of Basic Blue dyes under various conditions, which may be relevant to Basic Blue 162 (Bao, 1994).

• Dye Removal and Environmental Applications : Adsorption of Basic Blue dyes has been studied for environmental applications, particularly in dye removal from aqueous solutions. Ravikumar, Deebika, and Balu (2005) examined the adsorption of Basic Blue 9 using hybrid adsorbents, suggesting potential applications in wastewater treatment and environmental remediation relevant to Basic Blue 162 (Ravikumar, Deebika, & Balu, 2005).

• Medical and Biological Applications : Basic Blue 41, a compound similar to Basic Blue 162, has been used as a stain for blood and bone marrow cells, providing clear and detailed visualization of cellular structures. This suggests potential applications for Basic Blue 162 in histology and medical diagnostics (Kass, 1988).

• Chemical Analysis and Properties : Mills et al. (2011) conducted a detailed study on the action of alkali on Basic Blue 9, using various analytical techniques. This research provides insights into the chemical behavior of Basic Blue dyes, which could be applicable to Basic Blue 162 in terms of its interaction with different chemicals and conditions (Mills, Hazafy, Parkinson, Tuttle, & Hutchings, 2011).